Cas no 101237-14-3 (2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-)

2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro- structure
101237-14-3 structure
Product Name:2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-
CAS No:101237-14-3
MF:C8H8N4O3
MW:208.174120903015
CID:1128093
PubChem ID:13452090
Update Time:2025-04-20

2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro-
    • EN300-766957
    • N-ethyl-7-nitrobenzo[c][1,2,5]oxadiazol-4-amine
    • SCHEMBL17781757
    • N-ethyl-7-nitro-2,1,3-benzoxadiazol-4-amine
    • TQP1006
    • AKOS008923059
    • 101237-14-3
    • CS-0287322
    • Inchi: 1S/C8H8N4O3/c1-2-9-5-3-4-6(12(13)14)8-7(5)10-15-11-8/h3-4,9H,2H2,1H3
    • InChI Key: AUOXSMQGNROUMV-UHFFFAOYSA-N
    • SMILES: O1N=C2C(=CC=C(C2=N1)NCC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.05974
  • Monoisotopic Mass: 208.05964013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 96.8Ų

Experimental Properties

  • PSA: 94.09

2,1,3-Benzoxadiazol-4-amine, N-ethyl-7-nitro- Pricemore >>

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Enamine
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